2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-(4,5-dimethyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C18H26N8O2/c1-12-13(2)20-11-26(16(12)28)10-15(27)19-9-14-21-17(24(3)4)23-18(22-14)25-7-5-6-8-25/h11H,5-10H2,1-4H3,(H,19,27)
• InChI Key: HRNAJRWSRZHFHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NCC2=NC(=NC(=N2)N(C)C)N3CCCC3)C
• Molecular Formula: C18H26N8O2
• Molecular Weight: 386.5 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H26N8O2 and its molecular weight is 386.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A notable application of derivatives similar to the compound involves the synthesis of various heterocyclic compounds as potential antimicrobial agents. For instance, compounds synthesized from pyrimidinones and oxazinones, using citrazinic acid as a starting material, have shown good antibacterial and antifungal activities. These activities are comparable to reference drugs such as streptomycin and fusidic acid, highlighting their potential in developing new antimicrobial therapies (Hossan et al., 2012).

Chemical Synthesis and Biological Evaluation

The compound's derivatives have also been synthesized for biological evaluations beyond antimicrobial properties. For instance, the synthesis of novel benzodifuranyl derivatives, including triazines and oxadiazepines derived from visnaginone and khellinone, was aimed at exploring their anti-inflammatory and analgesic activities. These compounds have been shown to inhibit cyclooxygenase enzymes with significant selectivity, indicating their potential as anti-inflammatory and analgesic agents. This suggests the versatility of such chemical structures in medicinal chemistry research (Abu‐Hashem et al., 2020).

Agricultural Applications

Furthermore, the synthesis of new derivatives incorporating the pyrrolidin-1-yl)pyrimidin-4-yl moiety has been explored for their potential agricultural applications. Preliminary screening of these compounds revealed a pronounced plant growth-stimulating effect, suggesting their usefulness in enhancing crop production. This area of research opens new avenues for the development of agricultural chemicals that could improve plant growth and productivity, indicating the broad applicability of these chemical structures in various scientific domains (Pivazyan et al., 2019).